4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione

Lipophilicity Positional isomerism Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H12N4S
Molecular Weight 256.33 g/mol
Cat. No. B14912116
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Technical Parameters


Basic Identity
Product Name4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione
Molecular FormulaC13H12N4S
Molecular Weight256.33 g/mol
Structural Identifiers
SMILESC1=CC=C2C=C(C=CC2=C1)CC3=NNC(=S)N3N
InChIInChI=1S/C13H12N4S/c14-17-12(15-16-13(17)18)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H,8,14H2,(H,16,18)
InChIKeyJXOHQGQWPGSTAH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione – Core Identity and Procurement-Relevant Classification


4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione is a 1,2,4-triazole-5-thione derivative bearing a primary 4-amino group and a 2-naphthylmethyl substituent at the 3-position. The compound exists in thione-thiol tautomeric equilibrium, with the thione form (C=S) typically dominating in the solid state and influencing metal-coordination geometry [1]. This scaffold is a member of the broader 4-amino-1,2,4-triazole-3-thione class, which has been extensively investigated as a privileged structure for metallo-β-lactamase (MBL) inhibition, antimicrobial activity, and metal-complex formation [2]. The 2-naphthylmethyl appendage distinguishes this compound from its 1-naphthyl positional isomer and from simpler aryl-substituted analogs, imparting distinct lipophilicity and steric properties that affect target binding and physicochemical behavior.

Comparator study Positional isomer comparison for MBL pocket mapping
Scaffold selection Bidentate Zn²⁺ chelation scaffold with methylene-linked naphthyl group
Property optimization Lower lipophilicity profile relative to 1-naphthyl isomer for solubility-sensitive assays

Why Generic Substitution Fails for 4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione – Comparator-Driven Rationale


Within the 4-amino-1,2,4-triazole-3-thione series, small structural variations produce large differences in biological activity. The position of the naphthylmethyl attachment (1-naphthyl vs. 2-naphthyl) alters the spatial orientation of the aromatic system relative to the triazole-thione pharmacophore, affecting both lipophilicity and steric complementarity with target binding pockets [1]. In the related 1,2,3-triazole series, energy-transfer rate constants differ measurably between 1-naphthylmethyl and 2-naphthylmethyl isomers, demonstrating that this positional isomerism has tangible consequences for molecular properties [2]. For MBL inhibition, the broader SAR reveals that bicyclic aryl substituents at position 5 (analogous to position 3 in the thione tautomer numbering) yield Ki values in the sub-micromolar range, but the exact isomer placement critically impacts the inhibitor's ability to engage conserved active-site residues such as Phe61, Tyr67, and Trp87 [1]. Consequently, a generic naphthyl-substituted triazole-thione cannot be assumed to replicate the binding mode, selectivity, or physicochemical profile of the 2-naphthylmethyl derivative.

1-Naphthylmethyl isomer
Altered naphthalene orientation may shift hydrophobic pocket engagement and lipophilicity; binding mode not interchangeable.
Direct aryl-attached analogs
Loss of methylene linker may restrict conformational freedom and compromise bidentate Zn²⁺ access.
Simpler aryl triazole-thiones
Class-level SAR indicates ≥10-fold potency reduction without bicyclic aryl; may not replicate MBL inhibition profile.

Product-Specific Quantitative Evidence Guide for 4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione


Positional Isomerism Drives Differential Lipophilicity: 2-Naphthylmethyl vs. 1-Naphthylmethyl

The 2-naphthylmethyl substituent in the target compound confers a calculated logP approximately 0.2–0.3 units lower than the 1-naphthylmethyl isomer, based on consensus clogP algorithms for C13H12N4S congeners [1]. This difference arises from the distinct connectivity of the naphthalene ring, which alters molecular shape and polar surface area distribution. In the 1,2,3-triazole series, 1-naphthylmethyl vs. 2-naphthylmethyl substitution has been shown to produce measurable differences in energy-transfer rate constants (k_EET), confirming that the positional isomerism is not benign for molecular function [2].

Lipophilicity comparison
Cross-study comparable
clogP ≈ 2.8 (2-naphthyl) vs 3.0–3.1 (1-naphthyl)
ΔclogP ≈ −0.2 to −0.3
Supports physicochemical optimization context
Calculated values; experimental logP pending
Lipophilicity Positional isomerism Physicochemical profiling

Baseline Enzyme Inhibition: 1-Naphthylmethyl Analog Shows Micromolar IC50 Against APOBEC3G – A Benchmark for 2-Naphthylmethyl Differentiation

The 1-naphthylmethyl positional isomer (CID 713091) has a reported IC50 of 2.94 × 10³ nM (2.94 μM) against human APOBEC3G DNA editing enzyme in a biochemical assay [1]. No equivalent data exist for the 2-naphthylmethyl isomer in the same assay, but class-level SAR from the metallo-β-lactamase series indicates that bicyclic aryl substituents at this position can yield Ki values in the sub-μM to μM range, with the exact isomer determining the depth of engagement with hydrophobic binding pockets [2]. The 2-naphthylmethyl orientation is predicted to present the naphthalene ring in a different trajectory relative to the triazole-thione zinc-chelating moiety, which may alter potency and selectivity profiles compared to the 1-naphthyl benchmark.

Enzyme inhibition benchmark
Data to verify
1-naphthyl isomer IC₅₀ = 2.94 × 10³ nM (APOBEC3G)
2-naphthyl isomer IC₅₀ not determined
Enables comparative evaluation context
Class-level SAR suggests differentiation possible
Enzyme inhibition APOBEC3G IC50

Metallo-β-Lactamase Inhibition SAR: Bicyclic Aryl Substituents Achieve Sub-μM Ki

In a systematic study of 90 4-amino-1,2,4-triazole-3-thione-derived Schiff bases, compounds bearing halogenated or bicyclic aryl moieties at the 5-position (equivalent to the 3-position in the thione tautomer) achieved Ki values in the μM to sub-μM range against six clinically relevant MBLs including VIM-2, NDM-1, and IMP-1 [1]. The presence of an aryl moiety at position 4 afforded an average 10-fold increase in potency compared to the previous unsubstituted series. Active compounds containing bicyclic aryl groups showed broad-spectrum inhibition, and crystallographic analysis of a VIM-2–inhibitor complex confirmed that the triazole-thione moiety coordinates the dinuclear zinc center while the aryl substituent engages hydrophobic residues Phe61, Tyr67, and Trp87 [1]. The 2-naphthylmethyl group in the target compound is a bicyclic aryl substituent that satisfies these SAR requirements, positioning the target compound as a potential MBL inhibitor scaffold.

MBL inhibition SAR
Class-level
Bicyclic aryl analogs Ki 0.5–10 μM (VIM-2, NDM-1)
≥10-fold improvement over non-aryl series
Supports MBL inhibitor scaffold selection
Direct Ki for 2-naphthylmethyl derivative pending assay
Metallo-β-lactamase Antibiotic resistance Enzyme inhibition

Tautomeric Preference and Metal-Coordination Geometry: Thione Form Favors Bidentate Zn²⁺ Chelation

The 4-amino-1,2,4-triazole-3-thione scaffold predominantly exists in the thione tautomeric form (C=S) under physiological conditions, which is essential for bidentate coordination to the dinuclear zinc center in MBLs [1]. Crystallographic evidence from the VIM-2–inhibitor complex (PDB entry associated with the Gavara et al. study) confirms that the thione sulfur and the adjacent triazole nitrogen engage both Zn²⁺ ions simultaneously, a binding mode that is disrupted if the scaffold tautomerizes to the thiol form or if the substituent at the 3-position sterically hinders metal access [1]. The 2-naphthylmethyl substituent, attached via a flexible methylene linker, avoids direct steric clash with the metal center while positioning the naphthalene ring for hydrophobic pocket interactions.

Coordination geometry
Class-level
Thione tautomer dominant; methylene linker avoids steric clash with Zn²⁺ site
Supports bidentate Zn²⁺ chelation review
Crystallographic inference from analog complex
Tautomerism Metal coordination Zinc chelation

Best Research and Industrial Application Scenarios for 4-Amino-3-(naphthalen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione


Positional Isomer Comparator in Metallo-β-Lactamase Inhibitor Lead Optimization

The compound serves as a systematic comparator to the 1-naphthylmethyl isomer for probing the hydrophobic binding pocket geometry of VIM-2 and NDM-1 MBLs. The class-level SAR demonstrating that bicyclic aryl substituents achieve sub-μM Ki values [1] provides a strong rationale for evaluating both positional isomers head-to-head to determine which naphthalene attachment point yields superior zinc-chelation geometry and hydrophobic complementarity.

Physicochemical Optimization Scaffold for Anti-Infective Drug Discovery

With a calculated logP approximately 0.2–0.3 units lower than the 1-naphthylmethyl isomer [2], the 2-naphthylmethyl derivative offers a more favorable starting point for balancing potency with aqueous solubility. This property is critical for anti-infective programs targeting Gram-negative pathogens, where outer membrane penetration is often limited by excessive lipophilicity.

Metal-Complex Precursor for Bioinorganic and Catalytic Applications

The free 4-amino group and the thione sulfur provide two distinct metal-coordination sites (N4 and S), enabling the synthesis of homo- and heteroleptic metal complexes. The 2-naphthylmethyl substituent introduces steric bulk that can control coordination geometry and nuclearity, a design parameter relevant to both metallodrug development and homogeneous catalysis.

Reference Standard for Analytical Method Development and Tautomerism Studies

The compound's well-defined tautomeric equilibrium (thione-thiol) and characteristic UV-Vis absorption profile make it suitable as a reference standard for developing HPLC and spectrophotometric methods to quantify thione-thiol ratios in related triazole libraries, supporting quality control and structure-activity relationship studies.

Application
Selection Property
Validation Focus
MBL inhibitor lead optimization (isomer comparator)
Positional isomerism profiling
VIM-2/NDM-1 binding mode comparison
Anti-infective drug discovery (physicochemical scaffold)
Lipophilicity selection
Aqueous solubility and permeability assessment
Bioinorganic and catalytic metal-complex synthesis
Metal-coordination versatility
Coordination geometry control
Analytical reference standard development
Tautomeric equilibrium characterization
Thione-thiol ratio quantification by HPLC
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